[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2-methoxyethylamino)-5-nitrobenzoate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-(2-methoxyethylamino)-5-nitrobenzoate
• InChI: InChI=1S/C19H24N4O6/c1-28-10-9-21-16-6-5-14(23(26)27)11-15(16)18(25)29-12-17(24)22-19(13-20)7-3-2-4-8-19/h5-6,11,21H,2-4,7-10,12H2,1H3,(H,22,24)
• InChI Key: YQUJFIUNQOOWGF-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)OCC(=O)NC2(CCCCC2)C#N
• Molecular Formula: C19H24N4O6
• Molecular Weight: 404.4 g/mol

Description

The compound contains several functional groups including a cyanocyclohexyl group, an oxoethyl group, a methoxyethylamino group, and a nitrobenzoate group. These groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyclohexyl ring, the nitro group, and the ester group would all contribute to the overall structure.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the nitro group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The ester group could potentially undergo hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of polar functional groups (like the nitro group and the ester group) could influence its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Gabapentin: Gabapentin impurity B is closely related to the anticonvulsant drug (Neurontin). Researchers study impurities like this one to understand their impact on drug efficacy, safety, and metabolism. .

Biochemical and Toxicological Studies

Gabapentin impurity B’s metabolic fate and potential toxicity are essential considerations. Toxicologists evaluate its safety profile and assess any adverse effects. Biochemists explore its interactions with enzymes and cellular components.

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Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of the compound.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.